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Compound of Interest

Compound Name: Anthracene-D10

Cat. No.: B048595 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Anthracene-D10, a deuterated polycyclic aromatic hydrocarbon (PAH). This document is

intended for researchers, scientists, and drug development professionals to ensure safe

handling and compliance with hazardous waste regulations. Improper disposal can lead to

environmental contamination and significant penalties.[1]

Immediate Safety and Hazard Information
Anthracene-D10 is classified as a hazardous substance. It is crucial to handle this chemical

with appropriate personal protective equipment (PPE), including safety glasses with side-

shields, protective gloves, and a lab coat.[2] All handling should occur in a well-ventilated area

or a chemical fume hood to avoid inhalation of dust or vapors.[3][4]

Key Hazards:

Skin and Eye Irritation: Causes skin irritation (H315) and serious eye irritation (H319).[2][3][4]

In case of contact, flush the affected area with plenty of water.[2][5] If eye contact occurs,

rinse cautiously with water for several minutes, removing contact lenses if possible.[2][3]

Respiratory Irritation: May cause respiratory irritation (H335).[2][3][4]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects (H410).[2][3][4] Release

into the environment must be strictly avoided.[2][3]
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This table summarizes key quantitative data and classifications for Anthracene-D10 to inform

handling and disposal decisions.

Property Value Citation(s)

Chemical Formula C₁₄D₁₀ [3]

Molecular Weight 188.29 g/mol [3][6]

CAS Number 1719-06-8 [3][6]

Physical Form Solid

Melting Point 210-215 °C

Boiling Point 340 °C

Flash Point 121.0 °C (closed cup)

GHS Hazard Statements H315, H319, H335, H410 [3][4]

GHS Signal Word Warning [2][3]

UN Number
1957 (for Deuterium, as a

related substance)
[7]

Step-by-Step Disposal Procedures
All laboratory chemical waste should be treated as hazardous unless specifically confirmed to

be non-hazardous.[8] The disposal of Anthracene-D10 and associated materials must comply

with institutional policies and local, state, and federal regulations, such as the Resource

Conservation and Recovery Act (RCRA).[1]

1. Waste Segregation:

Solid Waste: Collect pure Anthracene-D10, contaminated spatulas, weigh boats, and

contaminated PPE (e.g., gloves) in a designated, sealed container labeled for solid chemical

waste.

Liquid Waste: Solutions containing Anthracene-D10 (e.g., in organic solvents) must be

collected in a separate, compatible liquid waste container. Do not mix with other waste
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streams like aqueous or halogenated waste unless explicitly permitted by your institution's

waste management plan.[9]

Sharps Waste: Contaminated needles, syringes, or broken glass must be disposed of in a

designated sharps container.

Empty Containers: An empty container that held Anthracene-D10 must be disposed of as

hazardous waste.[8] Triple rinsing may be an option for some containers, but the rinsate

must be collected as hazardous liquid waste.

2. Waste Container Management:

Compatibility: Use containers that are chemically compatible with the waste. For organic

solvent solutions, glass or appropriate plastic containers are suitable.[1][9] Avoid metal

containers for corrosive materials.[10]

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste"

and the full chemical names and approximate concentrations of all components.[10]

Unknowns are costly to dispose of and create a safety hazard.[11]

Closure: Keep waste containers securely closed at all times, except when adding waste.[10]

[12] This prevents spills and the release of vapors.

Storage: Store waste containers in a designated Satellite Accumulation Area (SAA) within

the laboratory.[10][11] This area should have secondary containment to capture any potential

leaks.

3. Disposal Request:

Once a waste container is full (not exceeding 90% capacity[12]), or if the waste is no longer

being generated, arrange for pickup through your institution's Environmental Health and

Safety (EHS) department.[11]

Do not dispose of Anthracene-D10 down the drain or in regular trash.[1]
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Experimental Protocol: Sample Preparation for
GC/MS Analysis with Anthracene-D10 Internal
Standard
This protocol details the preparation of a sample for analysis, incorporating the proper handling

and waste disposal steps for Anthracene-D10.

Objective: To prepare a hexane extract for GC/MS analysis using Anthracene-D10 as an

internal standard.

Materials:

Anthracene-D10 solid

Hexane (HPLC grade)

Analytical balance

Spatula, weigh boat

Volumetric flasks (10 mL, 100 mL)

Micropipettes and tips

Vortex mixer

GC vials with caps

Designated solid and liquid hazardous waste containers

Procedure:

Prepare Stock Solution (100 µg/mL): a. In a chemical fume hood, weigh approximately 10

mg of Anthracene-D10 solid onto a weigh boat. b. Carefully transfer the solid to a 100 mL

volumetric flask. c. Dispose of the weigh boat and any contaminated gloves in the

designated solid hazardous waste container. d. Add a small amount of hexane to the flask to

dissolve the solid, then dilute to the mark with hexane. Cap and mix thoroughly.
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Prepare Spiking Solution (10 µg/mL): a. Pipette 1 mL of the 100 µg/mL stock solution into a

10 mL volumetric flask. b. Dilute to the mark with hexane. Cap and mix. c. Dispose of the

used pipette tip in the solid hazardous waste container.

Spike the Sample: a. To 1 mL of the sample extract in a GC vial, add 10 µL of the 10 µg/mL

Anthracene-D10 spiking solution. b. Cap the vial and vortex briefly to mix. c. The sample is

now ready for GC/MS analysis.

Waste Disposal during Protocol: a. Solid Waste: All used weigh boats, pipette tips, and

gloves contaminated with Anthracene-D10 are to be placed in the container labeled "Solid

Hazardous Waste: Anthracene-D10 and Hexane contaminated materials." b. Liquid Waste:

Any excess stock solution, spiking solution, or rinsed glassware contents must be poured

into the container labeled "Liquid Hazardous Waste: Hexane and Anthracene-D10." c. Final

Cleanup: Upon completion, rinse all glassware with a small amount of hexane. This rinsate

must be collected and disposed of as hazardous liquid waste.

Visualized Workflow: Anthracene-D10 Disposal
Logic
The following diagram illustrates the decision-making process for the proper disposal of waste

generated from laboratory activities involving Anthracene-D10.
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Waste Generation
(Use of Anthracene-D10)

Determine Waste Type

Solid Waste
(e.g., contaminated gloves, vials, weigh boats)

 Solid 

Liquid Waste
(e.g., solutions in solvent, rinsate)

 Liquid 

Sharps Waste
(e.g., contaminated needles, broken glass)

 Sharps 

Place in Labeled
Solid Waste Container

Place in Labeled
Liquid Waste Container

Place in Labeled
Sharps Container

Store Securely in
Satellite Accumulation Area (SAA)

Container Full
or No Longer Needed?

 No 

Arrange for Pickup by EHS

 Yes 

Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the proper segregation and disposal of Anthracene-D10 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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